Cas no 26577-85-5 (2-Butenoic acid,2-methyl-,(1R,2R,7S,8aR)-1,2,3,4,6,7,8,8a-octahydro-1,8a-dimethyl-7-(1-methylethenyl)-6-oxo-2-naphthalenylester, (2Z)-)

2-Butenoic acid,2-methyl-,(1R,2R,7S,8aR)-1,2,3,4,6,7,8,8a-octahydro-1,8a-dimethyl-7-(1-methylethenyl)-6-oxo-2-naphthalenylester, (2Z)- Properties

Names and Identifiers

• 2-Butenoic acid,2-methyl-,(1R,2R,7S,8aR)-1,2,3,4,6,7,8,8a-octahydro-1,8a-dimethyl-7-(1-methylethenyl)-6-oxo-2-naphthalenylester, (2Z)-
• 2-Butenoic acid,2-methyl-,(1R,2R,7S,8aR)-1,2,3,4,6,7,8,8a-octahydro-1,8a-dimethyl-7-(1-methylethenyl)-6-oxo-2-naphthalenylest
• Petasin
• PETASIN, 10:1
• O-Angeloylsencathenone
• Petaforce
• (2Z)-2-Methyl-2-butenoic acid (1R,2R,7S,8aR)-1,2,3,4,6,7,8,8a-octahydro-1,8a-dimethyl-7-(1-methylethenyl)-6-oxo-2-naphthalenyl ester
• [(1R,2R,7S,8aR)-7-isopropenyl-1,8a-dimethyl-6-oxo-1,2,3,4,7,8-hexahydronaphthalen-2-yl] (Z)-2-methylbut-2-enoate
• Q7171781
• DTXSID201030056
• (1R,2R,7S,8aR)-1,8a-dimethyl-6-oxo-7-(prop-1-en-2-yl)-1,2,3,4,6,7,8,8a-octahydronaphthalen-2-yl (2Z)-2-methylbut-2-enoate
• ZINC05132525
• [(1R, 2R, 7S, 8aR)-1, 8a-dimethyl-6-oxo-7-prop-1-en-2-yl-1, 2, 3, 4, 7, 8-hexahydronaphthalen-2-yl] (Z)-2-methylbut-2-enoate
• PETASINE
• CROTONIC ACID, 2-METHYL-, ESTER WITH 3.ALPHA.-HYDROXY-EREMOPHILA-9,11-DIEN-8-ONE, (Z)-
• [(1R,2R,7S,8aR)-1,8a-dimethyl-6-oxo-7-prop-1-en-2-yl-1,2,3,4,7,8-hexahydronaphthalen-2-yl] (Z)-2-methylbut-2-enoate
• SureCN12621121
• 9Z0Q32J0QC
• C09706
• 2-Butanoic acid, 2-methyl-, 1,2,3,4,6,7,8,8a-octahydro-1,8a-dimethyl-7-(1-methylethenyl)-6-oxo-2-naphthalenyl ester, (1R-(1alpha,2beta(Z),7beta,8aalpha))-
• 2-Butenoic acid, 2-methyl-, (1R,2R,7S,8aR)-1,2,3,4,6,7,8,8a-octahydro-1,8a-dimethyl-7-(1-methylethenyl)-6-oxo-2-naphthalenyl ester, (2Z)-
• 26577-85-5
• XP173205
• SCHEMBL12621121
• CHEBI:8030
• (+)-Petasin
• AC1NQYL4
• UNII-9Z0Q32J0QC
• CHEMBL3291073
• Wasp Extract
• +Expand

• InChIKey： ISTBXSFGFOYLTM-GIFVBJMHSA-N
• Inchi： InChI=1S/C20H28O3/c1-7-13(4)19(22)23-18-9-8-15-10-17(21)16(12(2)3)11-20(15,6)14(18)5/h7,10,14,16,18H,2,8-9,11H2,1,3-6H3/b13-7+/t14-,16-,18+,20+/m0/s1
• SMILES： C/C=C(/C(O[C@@H]1CCC2=CC([C@@H](C[C@]2(C)[C@H]1C)C(=C)C)=O)=O)\C

Computed Properties

• Exact Mass: 316.20394
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 316.203845
• Heavy Atom Count: 23
• Complexity: 596
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.6
• Topological Polar Surface Area: 43.4

Experimental Properties

• LogP: 4.39210
• PSA: 43.37
• Refractive Index: 1.513
• Boiling Point: 421.1°Cat760mmHg
• Melting Point: 66-70 ºC
• Flash Point: 181.6°C
• Solubility: Almost insoluble (0.01 g/l) (25 º C),
• Density: 1.04±0.1 g/cm3 (20 ºC 760 Torr),